5-bromo-6-({nitrooxy}methyl)-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione

• Molecular Formula: C7H8BrN3O5
• Molecular Weight: 294.06 g/mol
• IUPAC Name: (5-bromo-1,3-dimethyl-2,6-dioxopyrimidin-4-yl)methyl nitrate
• InChI: InChI=1S/C7H8BrN3O5/c1-9-4(3-16-11(14)15)5(8)6(12)10(2)7(9)13/h3H2,1-2H3
• InChI Key: ZWMXGKXHBRJIIX-UHFFFAOYSA-N
• SMILES: CN1C(=C(C(=O)N(C1=O)C)Br)CO[N+](=O)[O-]

Description

5-bromo-6-({nitrooxy}methyl)-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicine, agriculture, and industry. This compound is also known as nitrooxy-budipine, and its chemical formula is C9H10BrN3O5.

Mechanism of Action

The mechanism of action of 5-bromo-6-({nitrooxy}methyl)-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione involves the activation of soluble guanylate cyclase, which leads to the production of cyclic guanosine monophosphate (cGMP). cGMP then activates protein kinase G, which causes the relaxation of smooth muscle cells and dilation of blood vessels.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-bromo-6-({nitrooxy}methyl)-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione include vasodilation, improved blood flow, and reduced blood pressure. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-bromo-6-({nitrooxy}methyl)-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione is its ability to selectively dilate blood vessels without affecting other organs or tissues. This makes it a potentially safer alternative to other vasodilators that may have systemic side effects. However, one of the limitations of this compound is its relatively short half-life, which may limit its effectiveness in some applications.

Future Directions

There are several future directions for the research on 5-bromo-6-({nitrooxy}methyl)-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione. One potential area of research is its use as a therapeutic agent for the treatment of cardiovascular diseases, such as hypertension and heart failure. Another potential area of research is its use as an anti-inflammatory and antioxidant agent for the treatment of various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, this compound may have potential applications in the field of agriculture as a plant growth regulator and in the field of industry as a chemical intermediate for the synthesis of other compounds.

Synthesis Methods

The synthesis of 5-bromo-6-({nitrooxy}methyl)-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione involves the reaction between 5-bromo-6-chloromethyl-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione and sodium nitrite in the presence of hydrochloric acid. The resulting product is then treated with sodium hydroxide to obtain the final compound.

Scientific Research Applications

5-bromo-6-({nitrooxy}methyl)-1,3-dimethyl-2,4(1H,3H)-pyrimidinedione has been extensively studied for its potential applications in various areas of scientific research. One of the major areas of research is its use as a vasodilator in the treatment of cardiovascular diseases. Studies have shown that this compound can effectively dilate blood vessels, thereby improving blood flow and reducing blood pressure.